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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299 Get Quote

An essential guide for researchers, scientists, and drug development professionals detailing

the physicochemical properties, metabolism, toxicity, and applications of Methoxyacetic Acid
and its parent compound, 2-Methoxyethanol.

This guide provides a comprehensive comparison of Methoxyacetic Acid (MAA) and 2-

methoxyethanol (2-ME), also known as ethylene glycol monomethyl ether (EGME). While

structurally related, their metabolic relationship is a critical determinant of their distinct

toxicological profiles. 2-Methoxyethanol is metabolized in vivo to Methoxyacetic Acid, which is

largely responsible for the observed adverse health effects.[1][2][3] This guide will delve into

the experimental data that elucidates the properties and biological activities of these two

compounds.

Physicochemical Properties
A fundamental understanding of the physicochemical characteristics of MAA and 2-ME is

crucial for their handling, application, and comprehension of their biological fate. Both are

colorless liquids, but they differ significantly in their acidity and boiling points.
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Property Methoxyacetic Acid 2-Methoxyethanol

CAS Number 625-45-6[4] 109-86-4[2]

Molecular Formula C₃H₆O₃[4] C₃H₈O₂[2]

Molar Mass 90.08 g/mol [4] 76.09 g/mol [2]

Appearance
Clear, colorless, viscous

liquid[4]
Clear, colorless liquid[2]

Odor Pungent[4] Ether-like[2]

Melting Point 7-9 °C[4] -85 °C[2]

Boiling Point 202-204 °C[4] 124-125 °C[2]

Density 1.177 g/cm³[5] 0.965 g/cm³[2]

Solubility in Water Soluble[4] Miscible[2]

pKa 3.57[4] Not Applicable

Metabolic Pathway
The primary metabolic pathway of 2-methoxyethanol involves its oxidation to methoxyacetic
acid. This biotransformation is a critical aspect of its toxicology, as the metabolite is the primary

mediator of adverse effects.

In Vivo Metabolism

2-Methoxyethanol Methoxyacetaldehyde
Alcohol Dehydrogenase

Methoxyacetic Acid
Aldehyde Dehydrogenase
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Metabolic conversion of 2-Methoxyethanol to Methoxyacetic Acid.
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The toxicity of 2-methoxyethanol is primarily attributed to its metabolic conversion to

methoxyacetic acid.[1][3] MAA exhibits significant reprotoxic and developmental toxicity.[4]

Endpoint Methoxyacetic Acid 2-Methoxyethanol

Primary Target Organs
Testes, bone marrow,

thymus[1][3]

Testes, bone marrow, central

nervous system[2][6]

Reproductive Toxicity
May impair fertility and cause

harm to the unborn child[4][7]

Potential to cause adverse

reproductive effects[6]

Developmental Toxicity Teratogen in animal studies[8] Teratogen in animal studies[6]

Acute Oral LD50 (Rats) 1000-1500 mg/kg bw[7]
Not specified in the provided

results

Other Toxic Effects
Corrosive, causes skin burns

and corneal damage[1][5]

Irritation of eyes, nose, and

throat; can damage the liver

and kidneys[6][9]

Experimental Protocols
In Vivo Toxicity Study in Rats (Gavage)
This protocol is based on a study investigating the toxicity of Methoxyacetic Acid in male

Fischer 344 rats.[1][3]

Animal Model: Male Fischer 344 rats.

Dosing: Methoxyacetic acid administered daily by gavage at doses of 0, 30, 100, or 300

mg/kg for eight days.[1][3]

Parameters Monitored: Body weight, testicular degeneration, thymus size, bone marrow

cellularity, and hematological parameters (red and white blood cell counts, hemoglobin,

packed cell volume).[1][3]

Endpoint Analysis: Histopathological examination of target organs and statistical analysis of

quantitative data.
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Experimental Workflow: In Vivo Toxicity Study

Select Male Fischer 344 Rats

Daily Gavage Dosing
(0, 30, 100, 300 mg/kg MAA)

Monitor Body Weight & Clinical Signs

Collect Blood & Tissues

Hematology & Histopathology

Evaluate Toxicity Endpoints

Click to download full resolution via product page

Workflow for an in vivo toxicity study of Methoxyacetic Acid.

Applications
While 2-methoxyethanol has been used as a solvent in various industrial applications, its use

has declined due to its toxicity.[10][11] Methoxyacetic acid has more specialized applications,

including as a precursor in the synthesis of fungicides.[4]
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Compound Applications

Methoxyacetic Acid

- Precursor to fungicides like oxadixyl and

mefenoxam.[4]- Used in zebrafish

embryotoxicity tests.[12]- Formerly used as a

disinfectant and biocide.[4]

2-Methoxyethanol

- Solvent for varnishes, dyes, and resins.[2][10]-

Additive in airplane deicing solutions.[2]-

Component in industrial cleaners and printing

inks.[11]

Conclusion
The comparison between Methoxyacetic Acid and its parent compound, 2-methoxyethanol,

underscores the critical role of metabolism in determining the toxicological properties of a

chemical. While 2-methoxyethanol itself has industrial applications as a solvent, its in vivo

conversion to the more toxic Methoxyacetic Acid is a significant concern for human health.

Methoxyacetic Acid, on the other hand, has more limited and specialized applications,

primarily as a chemical intermediate. For researchers and professionals in drug development, a

thorough understanding of this metabolic relationship is paramount for risk assessment and the

development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.cdc.gov/niosh/docs/83-112/default.html
https://www.industrialchemicals.gov.au/sites/default/files/Acetic%20acid,%20methoxy-_Human%20health%20tier%20II%20assessment.pdf
https://pubmed.ncbi.nlm.nih.gov/3508474/
https://pubmed.ncbi.nlm.nih.gov/3508474/
https://pubmed.ncbi.nlm.nih.gov/3508474/
https://nj.gov/health/eoh/rtkweb/documents/fs/1211.pdf
https://www.chemeurope.com/en/encyclopedia/2-Methoxyethanol.html
https://www.gneebio.com/info/what-is-2-methoxyethanol-cas-no-109-86-4-use-103190181.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7389755.htm
https://www.benchchem.com/product/b166299#comparison-of-methoxyacetic-acid-with-its-parent-compound-2-methoxyethanol
https://www.benchchem.com/product/b166299#comparison-of-methoxyacetic-acid-with-its-parent-compound-2-methoxyethanol
https://www.benchchem.com/product/b166299#comparison-of-methoxyacetic-acid-with-its-parent-compound-2-methoxyethanol
https://www.benchchem.com/product/b166299#comparison-of-methoxyacetic-acid-with-its-parent-compound-2-methoxyethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

